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Compound of Interest

Compound Name: Altiloxin B

cat. No.: B14084922

Altiloxin B: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Altiloxin B is a chlorinated sesquiterpenoid natural product. To date, scientific literature on
Altiloxin B is limited, with available information primarily centered on its chemical identity. This
document provides a concise summary of the known structural details of Altiloxin B. Further
research would be required to elucidate its biological activity and potential applications in drug
development.

Chemical Structure and Properties

Altiloxin B is a complex molecule characterized by a fused ring system containing a chlorine
atom and an epoxide functional group. Its systematic name is (1aS,3R,4R,4aR,7S,8aS)-7-
chloro-3-hydroxy-3,4a,8,8-tetramethyl-1a,2,4,5,6,7-hexahydronaphtho[4,4a-b]oxirene-4-
carboxylic acid[1].

The core structure of Altiloxin B is a hexahydronaphtho[4,4a-bloxirene, which is a tricyclic
system composed of a cyclohexane ring fused to a cyclohexene ring, which in turn is fused to
an oxirane (epoxide) ring. The molecule is further substituted with four methyl groups, a
hydroxyl group, a carboxylic acid group, and a chlorine atom. The specific stereochemistry of
these substituents is crucial for its three-dimensional structure and, presumably, its biological
function.
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Table 1: Chemical and Physical Properties of Altiloxin B

Property Value Reference
Molecular Formula C15H23ClOa4 PubChem CID: 21771907
Molecular Weight 302.79 g/mol PubChem CID: 21771907

(1aS,3R,4R,4aR,7S,8aS)-7-
chloro-3-hydroxy-3,4a,8,8-

IUPAC Name tetramethyl-1a,2,4,5,6,7- PubChem CID: 21771907
hexahydronaphtho[4,4a-

bloxirene-4-carboxylic acid
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(C)C">C@@HCI

FZDLFIRMAQCUGH-
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Experimental Data

Detailed experimental protocols for the isolation, synthesis, and biological evaluation of
Altiloxin B are not readily available in the public domain. Similarly, comprehensive
spectroscopic data (NMR, IR, Mass Spectrometry) beyond what was used for the initial
structure elucidation has not been publicly reported.

Biological Activity and Signaling Pathways

There is currently no publicly available information regarding the biological activity of Altiloxin
B, including its mechanism of action or any associated signaling pathways. Further research is
necessary to explore the pharmacological potential of this natural product.

Logical Workflow for Future Research

The following diagram outlines a potential workflow for future research on Altiloxin B, starting
from its natural source to potential therapeutic applications.
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Caption: A proposed workflow for the comprehensive study of Altiloxin B.

Conclusion

Altiloxin B represents a structurally interesting natural product whose full scientific and
therapeutic potential remains to be explored. The information provided herein, based on
publicly available data, serves as a foundational guide. Significant further research, including
isolation from its natural source or total synthesis, comprehensive spectroscopic analysis, and
in-depth biological evaluation, is required to unlock the potential of Altiloxin B for researchers,
scientists, and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14084922#what-is-the-chemical-structure-of-altiloxin-
b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b14084922#what-is-the-chemical-structure-of-altiloxin-b
https://www.benchchem.com/product/b14084922#what-is-the-chemical-structure-of-altiloxin-b
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14084922?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14084922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

